Elimination Half-Life: Grepafloxacin (12.12 h) vs. Ciprofloxacin (5.37 h) in Healthy Volunteers
In a single-dose, open-label, randomized six-period crossover study in 12 healthy volunteers, grepafloxacin exhibited the longest elimination half-life among six fluoroquinolones tested. The half-life of grepafloxacin (12.12 ± 3.93 h) was 2.26-fold greater than that of ciprofloxacin (5.37 ± 0.82 h) [1]. This extended half-life supports once-daily dosing and sustained serum concentrations above the MIC over a 24-hour interval.
Ciprofloxacin 5.37 ± 0.82 h
| Evidence Dimension | Elimination half-life (t½, h) |
|---|---|
| Target Compound Data | Grepafloxacin: 12.12 ± 3.93 h |
| Comparator Or Baseline | Ciprofloxacin: 5.37 ± 0.82 h |
| Quantified Difference | 2.26-fold longer half-life |
| Conditions | Single oral dose (grepafloxacin 600 mg, ciprofloxacin 250 mg) in healthy volunteers; HPLC quantification of serum concentrations over 48 h |
Why This Matters
A >12 h half-life enables once-daily dosing with maintained trough levels above MIC, which is critical for AUC/MIC-dependent efficacy against respiratory pathogens in pharmacometric study designs.
- [1] Lubasch A, Keller I, Borner K, Koeppe P, Lode H. Comparative pharmacokinetics of ciprofloxacin, gatifloxacin, grepafloxacin, levofloxacin, trovafloxacin, and moxifloxacin after single oral administration in healthy volunteers. Antimicrob Agents Chemother. 2000 Oct;44(10):2600-2603. doi:10.1128/AAC.44.10.2600-2603.2000 View Source
